Cas no 2229502-88-7 (3-oxo-1-(2,3,4,5-tetrafluorophenyl)cyclobutane-1-carbonitrile)

• Product Name: 3-oxo-1-(2,3,4,5-tetrafluorophenyl)cyclobutane-1-carbonitrile
• CAS No: 2229502-88-7
• MF: C₁₁H₅F₄NO
• MW: 243.157116651535
• CID: 6146238
• PubChem ID: 165838965
• Update Time: 2025-10-31

3-oxo-1-(2,3,4,5-tetrafluorophenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1-(2,3,4,5-tetrafluorophenyl)cyclobutane-1-carbonitrile
• EN300-1823688
• 2229502-88-7

• Inchi： 1S/C11H5F4NO/c12-7-1-6(8(13)10(15)9(7)14)11(4-16)2-5(17)3-11/h1H,2-3H2
• InChI Key： JKGKLPOOPRRFCX-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C1(C#N)CC(C1)=O)F)F)F

Computed Properties

• Exact Mass: 243.03072643g/mol
• Monoisotopic Mass: 243.03072643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.9Ų

Additional information on 3-oxo-1-(2,3,4,5-tetrafluorophenyl)cyclobutane-1-carbonitrile

3-Oxo-1-(2,3,4,5-Tetrafluorophenyl)Cyclobutane-1-Carbonitrile: A Comprehensive Overview

The compound 3-Oxo-1-(2,3,4,5-Tetrafluorophenyl)Cyclobutane-1-Carbonitrile (CAS No. 2229502-88-7) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutane ring with a tetrafluorophenyl group and a nitrile functional group. The presence of these functional groups imparts distinctive chemical properties that make this compound a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the importance of cyclobutane derivatives in drug design due to their ability to mimic natural product scaffolds. The tetrafluorophenyl group further enhances the molecule's stability and bioavailability, making it a promising candidate for medicinal chemistry applications. Additionally, the nitrile group contributes to the molecule's reactivity and selectivity in various chemical reactions.

The synthesis of 3-Oxo-1-(2,3,4,5-Tetrafluorophenyl)Cyclobutane-1-Carbonitrile involves a series of advanced organic reactions. Researchers have employed methodologies such as ring-closing metathesis and nucleophilic substitution to construct the cyclobutane core. The introduction of the tetrafluorophenyl group has been achieved through electrophilic aromatic substitution, leveraging the high reactivity of fluorine atoms in aromatic systems.

One of the most intriguing aspects of this compound is its potential application in antiviral therapy. Recent findings suggest that the molecule exhibits potent inhibitory activity against certain viral enzymes. This discovery has sparked interest in exploring its efficacy against emerging viral pathogens. Furthermore, the compound's ability to modulate cellular signaling pathways has opened new avenues for its use in cancer treatment.

In terms of physical properties, 3-Oxo-1-(2,3,4,5-Tetrafluorophenyl)Cyclobutane-1-Carbonitrile demonstrates exceptional thermal stability and solubility in organic solvents. These characteristics make it suitable for large-scale production and formulation into pharmaceutical dosage forms. The molecule's spectroscopic data has been extensively studied using techniques such as NMR and IR spectroscopy, providing valuable insights into its electronic structure and intermolecular interactions.

From an environmental standpoint, the compound's biodegradation pathways have been investigated to assess its ecological impact. Studies indicate that under specific conditions, the molecule undergoes rapid hydrolysis, reducing its persistence in aquatic environments. This information is crucial for regulatory compliance and sustainable chemical practices.

In conclusion, 3-Oxo-1-(2,3,4,5-Tetrafluorophenyl)Cyclobutane-1-Carbonitrile represents a cutting-edge advancement in organic chemistry with multifaceted applications across various industries. Its unique structure and functional groups position it as a valuable tool for researchers seeking innovative solutions in drug discovery and materials science.